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Cat. No.: B036983 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address and prevent cracking in borosilicate glassware during manufacturing and

experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What are the primary causes of cracking in my borosilicate glassware?

A1: Cracking in borosilicate glass typically stems from four main factors:

Thermal Shock: This is the most common cause. Despite borosilicate glass's high

resistance, rapid and extreme temperature changes can induce stress and lead to fractures.

[1][2] A sudden temperature differential exceeding approximately 166-170°C can cause the

glass to crack.[1][2]

Improper Annealing: Internal stresses can be introduced during the manufacturing or

modification of glassware. Annealing is a critical process of heating and slow cooling to

relieve these stresses.[3][4] If not performed correctly, residual stress can make the glass

prone to cracking.

Mechanical Stress: Scratches, chips, and impacts from improper handling or storage create

weak points in the glass structure where cracks can originate.[5] Although more durable than

standard glass, borosilicate is still a brittle material.[5]
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Chemical Attack: While highly resistant to most chemicals, prolonged exposure to certain

substances like hydrofluoric acid, hot phosphoric acid, and strong hot alkaline solutions can

corrode the glass surface, leading to weakening and potential cracking.

Q2: How can I prevent thermal shock in my experiments?

A2: To prevent thermal shock, follow these best practices:

Gradual Temperature Changes: Always heat and cool glassware slowly and uniformly. Avoid

placing hot glassware on cold surfaces or immersing it in cold liquids, and vice versa. The

permissible sudden temperature change is generally around 120 K.[6]

Even Heating: When using a Bunsen burner, employ a wire gauze with a ceramic center to

diffuse the flame and distribute heat evenly. For hotplates, ensure the top plate is larger than

the base of the vessel being heated.

Avoid Direct Flame on Dry Glass: Do not heat empty glassware or allow the contents to boil

dry, as this can create localized hotspots and introduce thermal stress.

Controlled Cooling: Allow hot glassware to cool gradually in an area free from cold drafts.

Q3: What is annealing, and why is it important?

A3: Annealing is a heat treatment process that alters the microstructure of a material to change

its mechanical or electrical properties. In glass manufacturing, it involves heating the glass to a

specific temperature (the annealing point), holding it there to relieve internal stresses, and then

slowly cooling it down.[3][4] This process is crucial because it removes the internal stresses

that can be introduced during the manufacturing or modification of the glass, making it less

likely to crack or shatter.[3]

Q4: Can I repair a small chip or crack in my borosilicate glassware?

A4: While it is technically possible for a skilled scientific glassblower to repair minor chips and

cracks, it is a complex process that involves heating the glass to its working temperature and

carefully manipulating it.[7][8] Improper repair attempts can introduce new and significant

stresses into the glass, potentially making it more hazardous than the original damage. For

laboratory applications where safety and structural integrity are paramount, it is strongly
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recommended to have repairs performed by a professional scientific glassblower or to replace

the damaged item.[9][10]

Data Presentation
Table 1: Thermal Properties of Borosilicate Glass 3.3

Property Value

Coefficient of Linear Thermal Expansion (20-

300°C)
3.3 x 10⁻⁶ K⁻¹[11][12]

Maximum Safe Operating Temperature ~515°C (Strain Point)[13]

Normal Long-Term Service Temperature 200-230°C[14]

Short-Term Service Temperature (minutes) Up to 400°C[14]

Maximum Thermal Shock Resistance ~160-170°C[1][14]

Softening Point ~820-825°C[11][15]

Transformation Temperature ~525°C[6][11]

Thermal Conductivity (90°C) 1.2 W · m⁻¹ · K⁻¹[11]

Table 2: Recommended Annealing Schedule for
Borosilicate Glass 3.3
This schedule should be adjusted based on the complexity and thickness of the glass piece.

The annealing time is approximately 1 hour for every 0.25 inches of thickness.[16]
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Stage
Temperature
(°C)

Temperature
(°F)

Holding/Coolin
g Rate

Purpose

Heating
Ambient to

570°C

Ambient to

1058°F
Max. 100°C/min

Bring glass to

annealing

temperature.

Soaking

(Annealing)
570°C 1058°F

Hold for at least

10 minutes

Relieve internal

stresses.

Slow Cooling 570°C to 400°C 1058°F to 752°F Max. 5°C/min

Gradual cooling

through the

strain point.

Fast Cooling 400°C to 20°C 752°F to 68°F Max. 20°C/min
Cool to room

temperature.

Source: Adapted from ROBU Glasfilter-Geräte GmbH Annealing Schedule.[13]

Experimental Protocols
Protocol 1: Detecting Internal Stress Using a
Polariscope
Objective: To visually inspect borosilicate glassware for internal stresses that could lead to

cracking.

Materials:

Polariscope (two polarizing filters and a light source)

Glassware to be inspected

Procedure:

Setup: Arrange the polariscope with the light source at the back, followed by the first

polarizing filter, a space for the glassware, and the second polarizing filter (the analyzer).
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Crossed Polarization: Rotate the analyzer so that it is 90 degrees to the first polarizer. The

view through the analyzer should be dark.

Inspection: Place the borosilicate glassware between the two polarizing filters.

Observation: View the glassware through the analyzer.

No Stress: If the glass is properly annealed and free of stress, the view will remain dark.

Stress Present: If internal stress is present, you will observe bright areas or colored

patterns (birefringence).[4] The intensity and color of the patterns can indicate the level of

stress.[5]

Interpretation: The presence of bright spots or colorful bands indicates areas of high stress

that are potential failure points. Glassware exhibiting significant stress should be re-annealed

or retired from use.

Visualizations
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Glassware Cracked

Was the glassware subjected to a rapid temperature change?

Are there visible scratches, chips, or signs of impact?

No

Probable Cause:
Thermal Shock

Yes

Was the glassware recently modified or repaired?

No

Probable Cause:
Mechanical Stress

Yes

Was the glassware in contact with corrosive chemicals?

No

Probable Cause:
Improper Annealing

Yes

Probable Cause:
Chemical Attack

Yes

Possible Cause:
Manufacturing Defect

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for identifying the cause of cracking.
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Caption: The stages of the borosilicate glass annealing process.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b036983?utm_src=pdf-body-img
https://www.benchchem.com/product/b036983?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermal Shock

Rapid Temperature
Change
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Caption: Key factors that contribute to thermal shock in glassware.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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